Cas no 5444-54-2 ( )

• Product Name: &nbsp
• CAS No: 5444-54-2
• MF: C₁₁H₁₈N₆
• MW: 234.300820827484
• CID: 941305
• PubChem ID: 3277565
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 6-(2-Diaethylaminoaethylamino)purin; 6-(2-Cyclopropyl-1-cyclopropylmethyl-ethyl)-4-hydroxy-2H-pyran-2-one; SureCN7402881; CTK0E6330; N,N-diethyl-N'-(7(9)H-purin-6-yl)-ethane-1,2-diamine; 2H-Pyran-2-one, 6-[2-cyclopropyl-1-(cyclopropylmethyl)ethyl]-4-hydroxy-;
• DTXSID00969582
• N~1~,N~1~-Diethyl-N~2~-(3H-purin-6-yl)ethane-1,2-diamine
• NSC-19120
• N,N-DIETHYL-N-(5H-PURIN-6-YL)ETHANE-1,2-DIAMINE
• 5444-54-2
• DS-011770
• NSC19120
•  

• Inchi： 1S/C11H18N6/c1-3-17(4-2)6-5-12-10-9-11(14-7-13-9)16-8-15-10/h7-8H,3-6H2,1-2H3,(H2,12,13,14,15,16)
• InChI Key： SHOCYFNKDPNXOO-UHFFFAOYSA-N
• SMILES： N(CC)(CC)CCNC1=C2C(=NC=N1)N=CN2

Computed Properties

• Exact Mass: 234.15954
• Monoisotopic Mass: 234.159
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• Density: 1.26
• Boiling Point: 345.8°C at 760 mmHg
• Flash Point: 162.9°C
• Refractive Index: 1.642
• PSA: 64.71
• LogP: 1.17960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines 6-aminopurines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives 6-aminopurines